Cas no 1856974-56-5 (Methyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate)
Methyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate
- methyl 2-(1,5-dimethylpyrazol-4-yl)acetate
- SCHEMBL22083516
- MFCD32856637
- Methyl2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate
- BS-46155
- D81641
- CS-0161679
- 1856974-56-5
-
- Inchi: 1S/C8H12N2O2/c1-6-7(4-8(11)12-3)5-9-10(6)2/h5H,4H2,1-3H3
- InChI Key: LOAOQSGPFMQMMV-UHFFFAOYSA-N
- SMILES: O(C)C(CC1C=NN(C)C=1C)=O
Computed Properties
- Exact Mass: 168.089877630g/mol
- Monoisotopic Mass: 168.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 44.1
Methyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PJ904-50mg |
Methyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate |
1856974-56-5 | 97% | 50mg |
200.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PJ904-200mg |
Methyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate |
1856974-56-5 | 97% | 200mg |
496.0CNY | 2021-07-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01208474-100mg |
Methyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate |
1856974-56-5 | 97% | 100mg |
¥295.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01208474-250mg |
Methyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate |
1856974-56-5 | 97% | 250mg |
¥558.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01208474-1g |
Methyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate |
1856974-56-5 | 97% | 1g |
¥1380.0 | 2022-03-01 | |
| Chemenu | CM512632-250mg |
Methyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate |
1856974-56-5 | 97% | 250mg |
$94 | 2022-06-12 | |
| Chemenu | CM512632-1g |
Methyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate |
1856974-56-5 | 97% | 1g |
$208 | 2022-06-12 | |
| eNovation Chemicals LLC | Y1233870-250mg |
Methyl2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate |
1856974-56-5 | 97% | 250mg |
$195 | 2024-06-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1232319-100mg |
Methyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate |
1856974-56-5 | 97% | 100mg |
¥421 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1232319-250mg |
Methyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate |
1856974-56-5 | 97% | 250mg |
¥708 | 2023-04-15 |
Methyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on Methyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate
Methyl 2-(1,5-Dimethyl-1H-Pyrazol-4-Yl)Acetate: A Comprehensive Overview
Methyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate, with the CAS number 1856974-56-5, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of acetates and features a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of methyl groups at positions 1 and 5 of the pyrazole ring adds to its structural complexity and potential biological activity.
The pyrazole moiety in Methyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate is known for its versatility in medicinal chemistry. Pyrazoles are commonly found in various bioactive molecules due to their ability to interact with multiple biological targets. The substitution pattern on the pyrazole ring, particularly the methyl groups at positions 1 and 5, plays a crucial role in determining the compound's physicochemical properties and pharmacokinetic behavior.
Recent studies have highlighted the potential of Methyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate as a lead compound in drug discovery. Researchers have explored its ability to modulate key enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain.
The synthesis of Methyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is often achieved through condensation reactions involving carbonyl compounds and ammonia derivatives. The subsequent acetylation step introduces the acetate group, which enhances the compound's solubility and bioavailability.
In terms of applications, Methyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate has shown promise as a lead molecule for developing novel therapeutic agents. Its structure allows for further functionalization, enabling researchers to explore various substitution patterns that could improve its efficacy and selectivity. For example, substituting the methyl groups with other alkyl or aryl groups could yield derivatives with enhanced pharmacodynamic properties.
From an analytical standpoint, Methyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate can be characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These methods provide insights into the compound's molecular structure and purity, which are critical for ensuring consistent quality in research and development.
In conclusion, Methyl 2-(1,5-dimethyl-1H-pyrazol-4-Yl)Acetate is a compelling compound with diverse applications in organic synthesis and drug discovery. Its unique structural features and promising biological activities make it a valuable tool for researchers seeking innovative solutions in the pharmaceutical industry.
1856974-56-5 (Methyl 2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)